Cas no 153775-42-9 (4-Cyano-3-nitrobenzoic acid)

• Product Name: 4-Cyano-3-nitrobenzoic acid
• CAS No: 153775-42-9
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• MDL: MFCD16876894
• CID: 830457
• PubChem ID: 22168583
• Update Time: 2025-07-02

4-Cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-nitrobenzoic acid
• HEA
• 4-cyano-3-nitro-benzoic acid
• AK158191
• PubChem22231
• Cyclopropylbenzoyl chloride
• 3-Nitro-4-cyanobenzoic acid
• JVPRJKPSKHSUDO-UHFFFAOYSA-N
• FCH1139353
• CM12631
• CM12632
• LS10049
• 4-Cyano-3-nitrobenzoic acid, AldrichCPR
• AX8292071
• AB0033987
• X8067
• 4-Cyano-3-nitrobenzoic acid

• MDL： MFCD16876894
• Inchi： 1S/C8H4N2O4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,(H,11,12)
• InChI Key： JVPRJKPSKHSUDO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-206 ºC
• Boiling Point: 438.1±40.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

4-Cyano-3-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Cyano-3-nitrobenzoic acid

Recent Advances in the Application of 4-Cyano-3-nitrobenzoic Acid (CAS: 153775-42-9) in Chemical Biology and Pharmaceutical Research

4-Cyano-3-nitrobenzoic acid (CAS: 153775-42-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nitro and cyano functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, medicinal chemistry, and as a precursor for more complex chemical entities. This research brief aims to summarize the latest findings related to 4-Cyano-3-nitrobenzoic acid, highlighting its role in advancing scientific and therapeutic innovations.

One of the most notable applications of 4-Cyano-3-nitrobenzoic acid is in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 4-Cyano-3-nitrobenzoic acid as a key intermediate in the synthesis of novel kinase inhibitors, which exhibit promising activity against specific cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the design of selective inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis.

In addition to its role in kinase inhibitor development, 4-Cyano-3-nitrobenzoic acid has been employed in the synthesis of fluorescent probes for bioimaging applications. The nitro and cyano groups in the compound provide unique photophysical properties, making it suitable for the design of probes that can detect reactive oxygen species (ROS) in live cells. A 2023 study in Chemical Communications detailed the use of derivatives of 4-Cyano-3-nitrobenzoic acid to create highly sensitive and selective fluorescent sensors for ROS, which are implicated in various pathological conditions, including neurodegenerative diseases and inflammation.

Another emerging area of research involves the use of 4-Cyano-3-nitrobenzoic acid in the development of covalent inhibitors. Covalent inhibitors form irreversible bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. Recent work published in ACS Chemical Biology highlighted the compound's utility in the design of covalent inhibitors targeting cysteine residues in enzymes involved in inflammatory pathways. These inhibitors have shown potential in preclinical models of autoimmune diseases, underscoring the compound's therapeutic relevance.

Beyond its applications in drug discovery, 4-Cyano-3-nitrobenzoic acid has also been explored in materials science. Its unique chemical properties make it a valuable precursor for the synthesis of organic electronic materials, such as organic semiconductors and conductive polymers. A 2022 study in Advanced Materials demonstrated the compound's role in the development of high-performance organic field-effect transistors (OFETs), which are essential components in flexible electronics and wearable devices.

In conclusion, 4-Cyano-3-nitrobenzoic acid (CAS: 153775-42-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a building block for bioactive molecules, fluorescent probes, covalent inhibitors, and advanced materials underscores its broad utility. Ongoing research is expected to further elucidate its potential and expand its applications, paving the way for new scientific and therapeutic breakthroughs. Future studies should focus on optimizing its synthetic pathways and exploring novel derivatives to enhance its efficacy and specificity in various applications.